![molecular formula C6H8ClN3S B6264302 imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride CAS No. 1803605-47-1](/img/no-structure.png)
imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride
Description
Imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride is a compound with the molecular formula C6H8ClN3S . It is a nitrogen- and sulfur-containing heterocyclic compound .
Synthesis Analysis
The synthesis of imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride involves several steps. The reaction of 1,2-diaminoethane with carbon disulphide in H2O/ETOH as solvent furnishes 4,5-dihydro-1H-imidazol-2-thiol under reflux condition . The reaction of 4,5-dihydro-1H-imidazol-2-thiol on treatment with ethylchloro acetate and aromatic aldehyde in presence of anhydrous sodium acetate and acetic acid as solvent gives (Z)-2-(arylidene)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-3(2H)-one .Molecular Structure Analysis
The molecular structure of imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride can be represented by the InChI code: 1S/C6H7N3S.ClH/c7-3-5-4-10-6-8-1-2-9(5)6/h1-2,4H,3,7H2;1H .Chemical Reactions Analysis
Imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride has been found to exhibit significant cytotoxic activity on cancer cells . The structure-activity relationship revealed that certain substitutions on the imidazo[2,1-b][1,3]thiazole ring enhanced the inhibitory activity .Physical And Chemical Properties Analysis
Imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride is a powder with a molecular weight of 189.67 . It has a storage temperature of 4 degrees Celsius .Future Directions
The future directions for research on imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride could involve further investigation into its anticancer properties and potential applications in cancer treatment . Additionally, more research is needed to fully understand its mechanism of action and to determine its safety profile .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride involves the condensation of 2-aminothiazole with 2-bromoacetophenone followed by cyclization with formamide and reduction with sodium borohydride. The resulting amine is then reacted with 2-chloro-1H-imidazole to form the final product.", "Starting Materials": [ "2-aminothiazole", "2-bromoacetophenone", "formamide", "sodium borohydride", "2-chloro-1H-imidazole", "hydrochloric acid", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: 2-aminothiazole is reacted with 2-bromoacetophenone in the presence of potassium carbonate and DMF to form 2-(2-phenylacetophenone)thiazole.", "Step 2: 2-(2-phenylacetophenone)thiazole is then cyclized with formamide in the presence of acetic acid to form imidazo[2,1-b][1,3]thiazole.", "Step 3: The resulting imidazo[2,1-b][1,3]thiazole is reduced with sodium borohydride in methanol to form the corresponding amine.", "Step 4: The amine is then reacted with 2-chloro-1H-imidazole in the presence of hydrochloric acid and diethyl ether to form imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride." ] } | |
CAS RN |
1803605-47-1 |
Product Name |
imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride |
Molecular Formula |
C6H8ClN3S |
Molecular Weight |
189.7 |
Purity |
95 |
Origin of Product |
United States |
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